Cas no 488742-54-7 (6-Chlorothiazolo4,5-Bpyridine-2-thiol)

6-Chlorothiazolo[4,5-b]pyridine-2-thiol is a heterocyclic compound featuring a thiazolo[4,5-b]pyridine core with a chlorine substituent at the 6-position and a thiol group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chlorine and thiol groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and metal-complex formations. Its rigid fused-ring system contributes to stability while enabling precise modifications for targeted applications. The compound is particularly useful in the development of bioactive molecules due to its ability to serve as a scaffold for diverse pharmacophores. Proper handling is advised due to the reactive thiol moiety.
6-Chlorothiazolo4,5-Bpyridine-2-thiol structure
488742-54-7 structure
Product Name:6-Chlorothiazolo4,5-Bpyridine-2-thiol
CAS No:488742-54-7
MF:C6H3ClN2S2
MW:202.684417009354
MDL:MFCD13195714
CID:857666
Update Time:2026-04-29

6-Chlorothiazolo4,5-Bpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 6-Chlorothiazolo[4,5-b]pyridine-2-thiol
    • 6-Chloro-2-mercaptothiazolo[4,5-b]pyridine
    • 6-chloro-3H-[1,3]thiazolo[4,5-b]pyridine-2-thione
    • Thiazolo[4,5-b]pyridine-2(3H)-thione, 6-chloro-
    • 6-Chlorothiazolo4,5-Bpyridine-2-thiol
    • MDL： MFCD13195714
    • Inchi： InChI=1S/C6H3ClN2S2/c7-3-1-4-5(8-2-3)9-6(10)11-4/h1-2H,(H,8,9,10)
    • InChI Key： WNODJDUJWQRQEQ-UHFFFAOYSA-N
    • SMILES： C1=C(C=NC2=C1SC(=N2)S)Cl

Computed Properties

  • Exact Mass: 201.94300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 92.82000
  • LogP: 2.63340

6-Chlorothiazolo4,5-Bpyridine-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chlorothiazolo4,5-Bpyridine-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029190182-10g
6-Chlorothiazolo[4,5-b]pyridine-2-thiol
 488742-54-7 95%
10g
 $400.00 2023-09-01
TRC
C385863-50mg
6-Chlorothiazolo[4,5-B]pyridine-2-thiol
 488742-54-7
50mg
 $ 50.00 2022-06-06
TRC
C385863-100mg
6-Chlorothiazolo[4,5-B]pyridine-2-thiol
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100mg
 $ 65.00 2022-06-06
TRC
C385863-500mg
6-Chlorothiazolo[4,5-B]pyridine-2-thiol
 488742-54-7
500mg
 $ 115.00 2022-06-06
abcr
AB273165-1 g
6-Chloro-2-mercaptothiazolo[4,5-b]pyridine; 96%
 488742-54-7
1 g
 €178.00 2023-07-20
abcr
AB273165-5 g
6-Chloro-2-mercaptothiazolo[4,5-b]pyridine; 96%
 488742-54-7
5 g
 €450.00 2023-07-20
Chemenu
CM171812-10g
6-Chlorothiazolo[4,5-b]pyridine-2-thiol
 488742-54-7 95%
10g
 $356 2024-07-16
abcr
AB273165-1g
6-Chloro-2-mercaptothiazolo[4,5-b]pyridine, 96%; .
 488742-54-7 96%
1g
 €178.00 2025-04-18
abcr
AB273165-5g
6-Chloro-2-mercaptothiazolo[4,5-b]pyridine, 96%; .
 488742-54-7 96%
5g
 €450.00 2025-04-18
Enamine
EN300-6824042-0.05g
6-chloro-[1,3]thiazolo[4,5-b]pyridine-2-thiol
 488742-54-7 95%
0.05g
 $19.0 2023-07-10

6-Chlorothiazolo4,5-Bpyridine-2-thiol Production Method

6-Chlorothiazolo4,5-Bpyridine-2-thiol Related Literature

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